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Introduction

UAMC-3203 hydrochloride is a potent and selective small molecule inhibitor of ferroptosis, a
form of regulated cell death driven by iron-dependent lipid peroxidation.[1][2][3] As a derivative
of the first-generation ferroptosis inhibitor Ferrostatin-1 (Fer-1), UAMC-3203 exhibits superior
metabolic stability and solubility, making it a valuable tool for in vitro and in vivo studies of
ferroptosis-related pathologies.[4][5][6] These application notes provide detailed protocols for
utilizing UAMC-3203 hydrochloride in cell culture, including effective concentrations,
experimental procedures, and an overview of its mechanism of action.

Quantitative Data Summary

The effective concentration of UAMC-3203 hydrochloride can vary depending on the cell line,
experimental conditions, and the specific endpoint being measured. The following tables
summarize key quantitative data from published studies.

Table 1: IC50 Values for UAMC-3203 Hydrochloride
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Cell Line Assay Description IC50 Value Reference
IMR-32 (Human Inhibition of erastin-
) ) 10 nM [11[7]
Neuroblastoma) induced ferroptosis
Inhibition of
General ) 12 nM [21[31[8]
ferroptosis

Table 2: Effective Concentrations of UAMC-3203 Hydrochloride in Functional Assays

Concentration( Observed

Cell Line Assay Type Reference
s) Effect
Human Corneal Cell Viability o
Epithelial (HCE) (MTTA 3h 10 uM Cell viabilty [6][9]
ithelia ssay,
P Y H reduced to 75%
Cells exposure)
Human Corneal Cell Viability Cell viability
Epithelial (HCE) (MTT Assay, 3h 50 uM reduced to [6]9]
Cells exposure) 39.2%
Significant
Human Corneal _ _
o Scratch Assay increase in cell
Epithelial (HCE) o 10nM -1 M o [6]9]
(Cell Migration) migration and
Cells
wound closure
Reversal of
PC9 (Non-Small Lipid Fuzheng Kang'ai
Cell Lung Peroxidation 25nM Decoction- [10]
Cancer) Assay induced lipid
peroxidation

Signaling Pathway

UAMC-3203 hydrochloride primarily functions as a lipophilic radical-trapping antioxidant,
thereby inhibiting the chain reaction of lipid peroxidation within cellular membranes.[4] This
action directly counteracts the central mechanism of ferroptosis. A key target in this pathway is
Glutathione Peroxidase 4 (GPX4), a crucial enzyme that reduces lipid hydroperoxides.[5][11]
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By scavenging lipid peroxyl radicals, UAMC-3203 effectively substitutes for the function of
GPX4 when it is inhibited or depleted, thus preventing the execution of ferroptotic cell death.
Additionally, studies have shown that UAMC-3203 can modulate the NRF2/HO-1 signaling
pathway, which is involved in the cellular response to oxidative stress.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: UAMC-3203
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2603605#effective-concentration-of-uamc-3203-
hydrochloride-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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